Sybraloy

• CAS No.: 66199-08-4
• Molecular Formula: Ag4Cu3Sn3
• Molecular Weight: 978.2 g/mol
• InChI: InChI=1S/4Ag.3Cu.3Sn
• InChI Key: KSUSASQMNVMCES-UHFFFAOYSA-N
• SMILES: [Cu].[Cu].[Cu].[Ag].[Ag].[Ag].[Ag].[Sn].[Sn].[Sn]
• Synonyms: Sybraloy

Description

Sybraloy is a dental amalgam alloy primarily composed of silver (Ag), tin (Sn), copper (Cu), and mercury (Hg). It is classified as a high-copper amalgam, distinguished by its phase composition and mechanical properties. This compound’s microstructure avoids the formation of the γ2 (Sn-Hg) phase, which is associated with reduced corrosion resistance in traditional amalgams . This phase stability contributes to its clinical durability and resistance to tarnish. This compound is widely used in restorative dentistry due to its antibacterial properties, particularly against Streptococcus mutans, a key contributor to dental caries .

Comparison with Similar Compounds

Table 1: Antibacterial Activity of Dental Amalgams

Amalgam	S. mutans Inhibition	Salivary Bacteria Inhibition	Growth Inhibition Efficacy
This compound	Moderate	Low	Weak
Dispersalloy	Strong	Strong	High
Revalloy	Strong	Strong	High
Neo-Silbrin	Moderate	High	Moderate

Elemental Release Profiles

This compound releases higher levels of copper (Cu) compared to most amalgams, alongside trace amounts of mercury (Hg). In contrast, Dispersalloy and Revalloy release significant Hg, while Indiloy releases silver (Ag) .

Table 2: Elemental Release from Amalgams

Amalgam	Hg Release	Ag Release	Cu Release
This compound	Low	Negligible	High
Dispersalloy	High	Low	Low
Revalloy	High	Negligible	Low
Neo-Silbrin	Moderate	Negligible	High

Phase Composition and Microstructure

This compound’s microstructure comprises γ1 (Ag-Hg) and Cu6Sn5 phases, avoiding the γ2 phase. This contrasts with low-copper amalgams (e.g., traditional formulations), where γ2 phases are prevalent and linked to corrosion . Dispersalloy similarly lacks γ2 phases but incorporates a dispersed phase of Ag-Cu particles, enhancing its mechanical strength .

Table 3: Phase Composition of Amalgams

Amalgam	γ1 Phase (Ag-Hg)	γ2 Phase (Sn-Hg)	Cu6Sn5 Phase	Key Microstructural Feature
This compound	Present	Absent	Present	High Cu content
Dispersalloy	Present	Absent	Present	Ag-Cu dispersion
Tytin	Present	Absent	Present	Ag-Sn-Cu eutectic
Traditional (Low-Cu)	Present	Present	Absent	Prone to corrosion

Clinical Performance

This compound’s high copper content and absence of γ2 phases correlate with superior marginal integrity and resistance to creep compared to low-copper amalgams. However, Dispersalloy’s Ag-Cu dispersion provides higher compressive strength, making it preferable for high-stress restorations .

Research Findings and Implications

• Phase Stability : The absence of γ2 phases in this compound and Dispersalloy explains their improved clinical longevity compared to γ2-containing amalgams .
• Elemental Toxicity : While this compound’s low Hg release reduces toxicity risks, its high Cu release warrants further study on long-term biocompatibility .